Cas no 104228-50-4 (Disulfide, methyl (1E)-3-(methylsulfinyl)-1-propenyl)

• Product Name: Disulfide, methyl (1E)-3-(methylsulfinyl)-1-propenyl
• CAS No: 104228-50-4
• MF: C₅H₁₀OS₃
• MW: 182.327297687531
• CID: 3566990
• PubChem ID: 10214435
• Update Time: 2025-04-22

Disulfide, methyl (1E)-3-(methylsulfinyl)-1-propenyl Chemical and Physical Properties

Names and Identifiers

• Disulfide, methyl (1E)-3-(methylsulfinyl)-1-propenyl
• Disulfide, methyl (1E)-3-(methylsulfinyl)-1-propenyl (9CI)
• SCHEMBL7207550
• 104228-50-4
• (Z)-Methyl 3-(methylsulfinyl)-1-propenyl disulfide
• SCHEMBL7022334
• DTXSID501219910
• Methyl 3-(methylsulfinyl)-1-propenyl disulfide
• CHEBI:171740
• (E)-1-(methyldisulanyl)-3-methylsulinylprop-1-ene
• (1E)-3-methanesulfinyl-1-(methyldisulfanyl)prop-1-ene

• Inchi： 1S/C5H10OS3/c1-7-8-4-3-5-9(2)6/h3-4H,5H2,1-2H3/b4-3+
• InChI Key： CXAHNLQTKCEOAB-ONEGZZNKSA-N
• SMILES： CSS/C=C/CS(=O)C

Computed Properties

• Exact Mass: 181.98937846Da
• Monoisotopic Mass: 181.98937846Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides Sulfoxides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides